Cas no 62806-50-2 (Carbamothioic acid, dimethyl-, S-(3-phenoxypropyl) ester)

• Product Name: Carbamothioic acid, dimethyl-, S-(3-phenoxypropyl) ester
• CAS No: 62806-50-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 430838
• PubChem ID: 12874550
• Update Time: 2025-04-19

Carbamothioic acid, dimethyl-, S-(3-phenoxypropyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, S-(3-phenoxypropyl) ester
• S-(3-phenoxypropyl) N,N-dimethylcarbamothioate
• DTXSID50512103
• 62806-50-2
• S-(3-Phenoxypropyl) dimethylcarbamothioate
• SCHEMBL11587706

• Inchi： 1S/C12H17NO2S/c1-13(2)12(14)16-10-6-9-15-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChI Key： HNOLZXAZTUNENG-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.09811
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.54